Cas no 1807148-42-0 (4-(Difluoromethyl)-3-fluoro-2-methoxy-6-nitropyridine)

4-(Difluoromethyl)-3-fluoro-2-methoxy-6-nitropyridine is a fluorinated pyridine derivative with a unique substitution pattern, making it a valuable intermediate in organic synthesis and agrochemical research. The presence of difluoromethyl, fluoro, methoxy, and nitro groups enhances its reactivity and selectivity in cross-coupling and nucleophilic substitution reactions. Its electron-deficient pyridine core and strategically positioned substituents facilitate applications in the development of advanced pharmaceuticals and crop protection agents. The compound's stability under various reaction conditions and its potential as a building block for heterocyclic frameworks underscore its utility in medicinal and industrial chemistry. Proper handling and storage are recommended due to its nitro group, which may pose reactivity concerns.

4-(Difluoromethyl)-3-fluoro-2-methoxy-6-nitropyridine structure

1807148-42-0 structure

Product Name:4-(Difluoromethyl)-3-fluoro-2-methoxy-6-nitropyridine

CAS No:1807148-42-0

MF:C₇H₅F₃N₂O₃

MW:222.121412038803

CID:4882204

Update Time:2025-10-28

4-(Difluoromethyl)-3-fluoro-2-methoxy-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 4-(Difluoromethyl)-3-fluoro-2-methoxy-6-nitropyridine
- Inchi： 1S/C7H5F3N2O3/c1-15-7-5(8)3(6(9)10)2-4(11-7)12(13)14/h2,6H,1H3
- InChI Key： SFVMLIRPPATYHN-UHFFFAOYSA-N
- SMILES： FC1C(=NC(=CC=1C(F)F)[N+](=O)[O-])OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 236
XLogP3: 2
Topological Polar Surface Area: 67.9

4-(Difluoromethyl)-3-fluoro-2-methoxy-6-nitropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029035909-250mg	4-(Difluoromethyl)-3-fluoro-2-methoxy-6-nitropyridine	1807148-42-0	95%	250mg	$1,048.60	2022-03-31
Alichem	A029035909-500mg	4-(Difluoromethyl)-3-fluoro-2-methoxy-6-nitropyridine	1807148-42-0	95%	500mg	$1,651.30	2022-03-31
Alichem	A029035909-1g	4-(Difluoromethyl)-3-fluoro-2-methoxy-6-nitropyridine	1807148-42-0	95%	1g	$2,981.85	2022-03-31

4-(Difluoromethyl)-3-fluoro-2-methoxy-6-nitropyridine Related Literature

1. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
2. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

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5. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

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Additional information on 4-(Difluoromethyl)-3-fluoro-2-methoxy-6-nitropyridine

Comprehensive Overview of 4-(Difluoromethyl)-3-fluoro-2-methoxy-6-nitropyridine (CAS No. 1807148-42-0)

4-(Difluoromethyl)-3-fluoro-2-methoxy-6-nitropyridine (CAS No. 1807148-42-0) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique difluoromethyl and nitro functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, featuring a methoxy substituent at the 2-position and a fluoro group at the 3-position, contributes to its versatility in various applications.

In recent years, the demand for fluorinated compounds like 4-(Difluoromethyl)-3-fluoro-2-methoxy-6-nitropyridine has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its potential role in designing next-generation therapeutics, especially in the context of drug discovery for central nervous system (CNS) disorders and oncology. The compound's ability to modulate enzyme activity and receptor binding has made it a focal point in medicinal chemistry studies.

From an agrochemical perspective, 4-(Difluoromethyl)-3-fluoro-2-methoxy-6-nitropyridine is being explored for its potential as a pesticide intermediate. Its nitro and fluoro substituents are known to enhance the lipophilicity and target specificity of agrochemicals, which aligns with the growing trend toward sustainable farming and reduced environmental impact. This compound could play a pivotal role in developing eco-friendly crop protection solutions that address global challenges like food security and climate change.

The synthesis of 4-(Difluoromethyl)-3-fluoro-2-methoxy-6-nitropyridine involves advanced organic synthesis techniques, including nucleophilic aromatic substitution and fluorination reactions. Its CAS No. 1807148-42-0 serves as a critical identifier for researchers and manufacturers, ensuring precise communication in scientific literature and regulatory documentation. The compound's stability under various conditions and compatibility with common solvents further enhances its utility in industrial applications.

In the realm of material science, this compound is being investigated for its potential in advanced polymer formulations and electronic materials. The incorporation of fluorine atoms into polymers can improve their thermal stability and electrical properties, making them suitable for high-performance coatings and semiconductor devices. As the demand for smart materials grows, 4-(Difluoromethyl)-3-fluoro-2-methoxy-6-nitropyridine could emerge as a key building block in innovative material design.

Given the increasing focus on green chemistry and sustainable synthesis, researchers are also exploring catalytic methods to produce 4-(Difluoromethyl)-3-fluoro-2-methoxy-6-nitropyridine with minimal environmental footprint. This aligns with broader industry trends toward reducing hazardous waste and optimizing reaction efficiency. The compound's potential applications in renewable energy and carbon capture technologies further underscore its relevance in addressing contemporary global challenges.

In summary, 4-(Difluoromethyl)-3-fluoro-2-methoxy-6-nitropyridine (CAS No. 1807148-42-0) represents a multifaceted compound with significant promise across multiple industries. Its unique chemical properties, combined with its applicability in cutting-edge research, position it as a valuable asset in the pursuit of scientific innovation and technological advancement. As research continues to uncover new possibilities for this compound, its role in shaping the future of pharmaceuticals, agriculture, and materials is likely to expand even further.